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Compound of Interest

Compound Name: Fmoc-Gly-OH-13C2

Cat. No.: B12057112 Get Quote

This guide provides comprehensive safety and logistical information for the proper disposal of

Fmoc-Gly-OH-13C2, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The procedures outlined are intended for researchers, scientists,

and professionals in drug development.

Material Properties and Hazard Identification
Fmoc-Gly-OH-13C2 is a stable isotope-labeled form of the Fmoc-protected amino acid glycine.

[1][2] According to available Safety Data Sheets (SDS) for the non-labeled analog, Fmoc-Gly-

OH, the substance is not classified as hazardous.[3][4] However, it should always be handled

with care in a laboratory setting. The isotopic ¹³C label is a stable, non-radioactive isotope, and

therefore does not require special handling procedures for radioactivity.[5][6] Disposal of

compounds with stable isotopes should follow the same procedures as for their unlabeled

counterparts.[5]

Property Data

Appearance White powder/solid

Molecular Formula C₁₅¹³C₂H₁₅NO₄

Melting Point 174 - 178 °C (345.2 - 352.4 °F)

Hazard Classification Not classified as a hazardous substance.[3][4]

Solubility Soluble in organic solvents like DMF.[7]

Stability Stable under normal storage conditions.[8]
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Experimental Protocol: Disposal Procedure
This step-by-step protocol outlines the recommended procedure for the disposal of Fmoc-Gly-
OH-13C2.

Objective: To safely dispose of unused or waste Fmoc-Gly-OH-13C2 in accordance with

standard laboratory safety practices and environmental regulations.

Materials:

Appropriate Personal Protective Equipment (PPE):

Safety glasses with side-shields or goggles.[3][4]

Chemical-resistant gloves (e.g., nitrile).[3][4]

Laboratory coat.

For large quantities or where dust may be generated, respiratory protection (e.g., N95 dust

mask) is recommended.[4]

Sealable, chemical-resistant waste container.

Waste label.

Spatula or scoop.

Methodology:

Step 1: Personal Protective Equipment (PPE) and Preparation

Before handling the chemical, put on all required PPE, including safety glasses, a lab coat,

and gloves.[3][4]

Ensure the work area, such as a chemical fume hood or a designated bench space, is

clean and uncluttered.
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Prepare a designated solid chemical waste container. Ensure it is clean, dry, and properly

labeled.

Step 2: Waste Characterization and Segregation

Characterize the waste as "non-hazardous solid chemical waste."

Since Fmoc-Gly-OH-13C2 contains a stable isotope, no radiological segregation is

necessary.[5][6] It should be treated like the standard, non-labeled Fmoc-Gly-OH.

Do not mix this waste with other waste streams, such as solvents, sharps, or

biohazardous waste.

Step 3: Transferring the Waste

Carefully transfer the solid Fmoc-Gly-OH-13C2 from its original container into the

designated solid chemical waste container using a clean spatula.

Avoid creating dust during the transfer.[3][4] If handling a powder, perform the transfer in a

fume hood or ventilated enclosure.

Once the transfer is complete, securely seal the waste container.

Step 4: Labeling the Waste Container

Clearly label the waste container with the following information:

The words "Chemical Waste for Disposal."

The full chemical name: "Fmoc-Gly-OH-13C2" or "N-(9-Fluorenylmethyloxycarbonyl)-

glycine-¹³C₂."

Approximate quantity of waste.

Date of accumulation.

Your name, laboratory, and contact information.

Step 5: Storage and Disposal
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Store the sealed and labeled waste container in a designated, secure area away from

incompatible materials, such as strong oxidizing agents.[8]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EH&S) department or equivalent chemical waste management program.

Follow all local, state, and federal regulations for chemical waste disposal.[3][4]

Step 6: Decontamination

Clean the spatula and any surfaces that may have come into contact with the chemical.

Dispose of contaminated gloves and any disposable cleaning materials (e.g., paper

towels) in the solid chemical waste container.

Wash your hands thoroughly with soap and water after completing the procedure.[3][4]

Disposal Workflow Diagram
Caption: Disposal decision workflow for Fmoc-Gly-OH-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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